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Compound of Interest

Compound Name: QCA570

Cat. No.: B610376

Researchers and drug development professionals handling QCA570, a potent Proteolysis
Targeting Chimera (PROTAC) BET degrader, must adhere to stringent disposal procedures to
ensure laboratory safety and environmental protection.[1][2][3][4][5] Due to its high potency and
biological activity, QCA570 is classified as hazardous chemical waste and requires specialized
disposal methods.[6][7] This document provides a comprehensive, step-by-step guide for the
proper disposal of QCA570, aligning with general laboratory safety protocols for hazardous
materials.

Disposal of QCA570 Waste

Proper disposal of QCA570 and contaminated materials is crucial to prevent accidental
exposure and environmental contamination. The following procedures are recommended:

1. Waste Segregation and Collection:

o Solid Waste: All solid materials contaminated with QCA570, including unused compound,
personal protective equipment (PPE) such as gloves and lab coats, and contaminated lab
supplies (e.g., pipette tips, tubes), should be collected in a dedicated, clearly labeled
hazardous waste container. The container should be lined with a heavy-duty plastic bag.

e Liquid Waste: Solutions containing QCA570, including experimental residues and solvent
rinses, must be collected in a separate, leak-proof, and clearly labeled hazardous waste
container. Do not mix with other chemical waste streams unless compatibility has been
confirmed.
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o Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a
designated, puncture-resistant sharps container.

2. Container Labeling: All waste containers must be accurately labeled with the following
information:

e The words "Hazardous Waste"

e The full chemical name: QCA570

e The specific contents and concentration

e The date of accumulation

e The name of the principal investigator or laboratory contact

3. Storage of Waste: Waste containers should be stored in a designated satellite accumulation
area within the laboratory. This area should be secure, well-ventilated, and away from general
laboratory traffic. Ensure containers are tightly sealed to prevent leaks or spills.

4. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste. Follow all institutional and local
regulations for the final disposal of chemical waste. Do not dispose of QCA570 down the drain
or in the regular trash.

Decontamination Procedures

e Glassware and Equipment: All glassware and equipment contaminated with QCA570 should
be decontaminated. Rinse items multiple times with an appropriate solvent (such as DMSO
followed by ethanol) and collect the rinsate as hazardous liquid waste. After thorough rinsing,
glassware can be washed according to standard laboratory procedures.

o Work Surfaces: Decontaminate work surfaces with a suitable laboratory detergent and then
wipe down with 70% ethanol. All cleaning materials should be disposed of as solid
hazardous waste.

o Spills: In the event of a spill, immediately alert personnel in the area. Wearing appropriate
PPE, contain the spill with absorbent material. Clean the area with a suitable solvent and
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decontaminating solution. All materials used for spill cleanup must be disposed of as
hazardous waste.

Chemical and Physical Properties of QCA570

The following table summarizes the key quantitative data for QCA570, a potent BET degrader.
[L1[2][3][4]

Property Value

Molecular Formula C39H33N704S

Molecular Weight 695.80 g/mol

CAS Number 2207569-08-0

Purity >99% (batch dependent)
ICso (BRD4 BD1) 10 nM

Cell Growth Inhibition

MV4;11 8.3 pM
MOLM-13 62 pM
RS4;11 32 pM
Storage (Stock Solution) -80°C (up to 6 months), -20°C (up to 1 month)

Experimental Protocols and Signaling Pathways

While specific experimental protocols for the use of QCA570 can vary, a general workflow for
cell-based assays is outlined below. QCA570 functions as a PROTAC, inducing the
degradation of BET proteins through the recruitment of the E3 ubiquitin ligase Cereblon.

QCA570 Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of QCA570 waste.
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Caption: Workflow for the safe disposal of QCA570 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
¢ 2. medkoo.com [medkoo.com]

¢ 3. bocsci.com [bocsci.com]

e 4. glpbio.com [glpbio.com]

e 5. pubs.acs.org [pubs.acs.org]

e 6. Frontiers | Lethal activity of BRD4 PROTAC degrader QCA570 against bladder cancer
cells [frontiersin.org]

e 7. The novel BET degrader, QCA570, is highly active against the growth of human NSCLC
cells and synergizes with osimertinib in suppressing osimertinib-resistant EGFR-mutant
NSCLC cells - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Essential Guidance for the Safe Disposal of QCA570].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610376#qca570-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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